6-chloro-2-(4-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone

• IUPAC Name: 6-chloro-2-(4-chlorophenyl)-3-hydroxyquinazolin-4-one
• InChI: InChI=1S/C14H8Cl2N2O2/c15-9-3-1-8(2-4-9)13-17-12-6-5-10(16)7-11(12)14(19)18(13)20/h1-7,20H
• InChI Key: AOFZHKXJYADZEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(C=C(C=C3)Cl)C(=O)N2O)Cl
• Molecular Formula: C14H8Cl2N2O2
• Molecular Weight: 307.1 g/mol

Description

6-Chloro-2-(4-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone (also known as CQN) is a synthetic chemical compound that has been studied for its potential applications in the fields of medicine and biochemistry. CQN has been found to have a wide range of biochemical and physiological effects, which makes it an attractive option for use in laboratory experiments.

Scientific Research Applications

Synthesis and Cytotoxic Evaluation : Quinazolinone derivatives, including 6-chloro-2-(4-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone, have been synthesized and evaluated for cytotoxic effects. One study focused on quinazolinone-1, 3, 4-oxadiazole derivatives, revealing that certain derivatives exhibited remarkable cytotoxic activity against cell lines like MCF-7 and HeLa, indicating potential in cancer treatment research (Hassanzadeh et al., 2019).

Fluorescent Probes for Detection : A novel fluorescent probe based on 6-chloro-2-(4-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone was developed for hydrogen peroxide detection. The probe showed potential as a tool for rapid detection, highlighting its significance in biochemical assays (Cai et al., 2015).

Antimicrobial Activity : Quinazolinone derivatives, including those related to the compound , have been synthesized and tested for antimicrobial activity. Some derivatives demonstrated broad-spectrum antimicrobial activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Patel et al., 2018).

Antitumor and Antiviral Activities : Studies have shown that certain quinazolinone analogs, closely related to 6-chloro-2-(4-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone, exhibit significant antitumor and antiviral activities. This implies the potential of such compounds in the development of new therapeutic agents for treating various cancers and viral infections (Hamid et al., 2001).

Catalysis in Synthesis : Quinazolinone derivatives are involved in the synthesis of various pharmacophores due to their extensive biological activities. For instance, magnetically separable nanoparticles have been used as catalysts in the synthesis of 4(3H)-quinazolinones, demonstrating the compound's role in facilitating chemical reactions and creating complex molecules with potential therapeutic effects (Dadgar & Kalkhorani, 2015).